Cas no 1245645-04-8 (1H-Pyrazolo[3,4-b]pyridine-3-carboxamide)

• Product Name: 1H-Pyrazolo[3,4-b]pyridine-3-carboxamide
• CAS No: 1245645-04-8
• MF: C₇H₆N₄O
• MW: 162.148740291595
• CID: 1082219
• PubChem ID: 56971664
• Update Time: 2025-06-15

1H-Pyrazolo[3,4-b]pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-b]pyridine-3-carboxamide
• 2H-pyrazolo[3,4-b]pyridine-3-carboxamide
• SCHEMBL1384474
• 1245645-04-8
• DB-226251

• MDL： MFCD16659710
• Inchi： 1S/C7H6N4O/c8-6(12)5-4-2-1-3-9-7(4)11-10-5/h1-3H,(H2,8,12)(H,9,10,11)
• InChI Key： VQEHZPGBDDJXAO-UHFFFAOYSA-N
• SMILES： O=C(C1=C2C=CC=NC2=NN1)N

Computed Properties

• Exact Mass: 162.05416083g/mol
• Monoisotopic Mass: 162.05416083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 84.7Ų

Experimental Properties

• Density: 1.515

Additional information on 1H-Pyrazolo[3,4-b]pyridine-3-carboxamide

Professional Introduction to 1H-Pyrazolo[3,4-b]pyridine-3-carboxamide (CAS No. 1245645-04-8)

The compound 1H-Pyrazolo[3,4-b]pyridine-3-carboxamide (CAS No. 1245645-04-8) represents a structurally intriguing heterocyclic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This bicyclic system, featuring a pyrazole ring fused with a pyridine moiety, is distinguished by its versatile pharmacophoric properties, making it a valuable scaffold for the development of novel bioactive agents. The presence of an amide functional group at the 3-position further enhances its potential as a modulator of various biological pathways.

In recent years, the exploration of 1H-Pyrazolo[3,4-b]pyridine-3-carboxamide and its derivatives has been extensively studied due to their demonstrated efficacy in multiple therapeutic domains. The pyrazolo[3,4-b]pyridine core is known for its ability to interact with a wide range of biological targets, including enzymes and receptors involved in inflammation, cancer, and neurodegenerative diseases. The amide group not only contributes to the molecule's solubility and metabolic stability but also serves as a site for further chemical modification to optimize pharmacokinetic profiles.

One of the most compelling aspects of 1H-Pyrazolo[3,4-b]pyridine-3-carboxamide is its role as a precursor in the synthesis of more complex drug candidates. Researchers have leveraged this scaffold to develop molecules with enhanced binding affinity and selectivity. For instance, studies have shown that derivatives of this compound exhibit potent inhibitory activity against certain kinases and transcription factors implicated in tumor progression. The structural flexibility of the pyrazolo[3,4-b]pyridine ring allows for the introduction of diverse substituents, enabling fine-tuning of biological activity.

Recent advancements in computational chemistry have further accelerated the discovery process for 1H-Pyrazolo[3,4-b]pyridine-3-carboxamide-based compounds. Molecular docking simulations and virtual screening have been employed to identify lead structures with high potential for therapeutic efficacy. These computational approaches have complemented experimental efforts by predicting optimal binding modes and interactions with target proteins. Such integrative strategies have significantly reduced the time and cost associated with hit identification and optimization.

The pharmacological profile of 1H-Pyrazolo[3,4-b]pyridine-3-carboxamide has been explored in both preclinical and clinical settings. Preclinical studies have highlighted its ability to modulate inflammatory pathways by inhibiting key mediators such as cyclooxygenase (COX) and lipoxygenase enzymes. Additionally, its potential as an antitumor agent has been demonstrated through cell-based assays and animal models. These findings have laid the groundwork for further investigation into its clinical applications.

In the realm of medicinal chemistry, the synthesis of 1H-Pyrazolo[3,4-b]pyridine-3-carboxamide has been optimized through various methodologies to ensure scalability and cost-effectiveness. Multi-step synthetic routes involving condensation reactions, cyclization processes, and functional group transformations have been developed to produce high-purity material suitable for biological testing. Advances in green chemistry principles have also been incorporated to minimize waste and improve sustainability in the synthesis process.

The versatility of 1H-Pyrazolo[3,4-b]pyridine-3-carboxamide as a pharmacological scaffold continues to inspire innovation in drug discovery. By integrating structural modifications with mechanistic insights from biological studies, researchers are uncovering new therapeutic opportunities across multiple disease areas. The compound's unique combination of structural features positions it as a promising candidate for future clinical development.

As our understanding of molecular interactions evolves, so too does the potential of 1H-Pyrazolo[3,4-b]pyridine-3-carboxamide to address unmet medical needs. Collaborative efforts between academia and industry are essential to translate laboratory findings into tangible therapeutic benefits for patients worldwide. The continued exploration of this compound underscores its significance as a cornerstone in modern drug development.